Cas no 1219902-77-8 (methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate
• CAS No: 1219902-77-8
• MF: C₁₀H₁₁N₃O₅S₂
• MW: 317.34143948555
• CID: 6532746
• Update Time: 2025-06-08

methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate
• methyl 3-[(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl]thiophene-2-carboxylate

• Inchi： 1S/C10H11N3O5S2/c1-6-11-10(18-12-6)13(2)20(15,16)7-4-5-19-8(7)9(14)17-3/h4-5H,1-3H3
• InChI Key： UBAKVQRXBZWQGI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC=CC=1S(N(C1ON=C(C)N=1)C)(=O)=O

Computed Properties

• Exact Mass: 317.014
• Monoisotopic Mass: 317.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate

Methyl 3-{(3-Methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate (CAS No. 1219902-77-8): An Overview

Methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate (CAS No. 1219902-77-8) is a compound of significant interest in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research in recent years, particularly in the context of its biological activity and pharmacological properties.

The chemical structure of methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate includes a thiophene ring, an oxadiazole moiety, and a methylsulfamoyl group. These functional groups contribute to the compound's stability and reactivity, making it a valuable candidate for various pharmaceutical applications. The thiophene ring is known for its aromaticity and electron-donating properties, while the oxadiazole moiety provides additional structural rigidity and bioavailability.

Recent studies have highlighted the potential of methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other essential enzymes makes this compound a promising lead for the development of novel anticancer drugs.

In addition to its anticancer properties, methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual action—targeting both cancer and inflammation—makes it a versatile candidate for drug development.

The pharmacokinetic profile of methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and exhibits good bioavailability. Furthermore, it has been shown to have low toxicity and minimal side effects in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate in human subjects. Early results from Phase I trials have been promising, with no significant adverse events reported at therapeutic doses. These findings suggest that this compound may be a viable option for treating various diseases characterized by aberrant kinase activity or chronic inflammation.

The synthesis of methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate involves several well-established chemical reactions. The key steps include the formation of the thiophene ring through a cyclization reaction and the subsequent introduction of the oxadiazole moiety via a coupling reaction. The final step involves the attachment of the methylsulfamoyl group to achieve the desired structure. These synthetic routes are highly reproducible and scalable, making large-scale production feasible for commercial applications.

In conclusion, methyl 3-{(3-methyl-1,2,4-oxadiazol-5-yl)methylsulfamoyl}thiophene-2-carboxylate (CAS No. 1219902-77-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.